![molecular formula C18H16ClN3O6S2 B2913983 3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide CAS No. 886909-05-3](/img/structure/B2913983.png)
3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Scientific Research Applications
1. Structural Analysis and Docking Studies
Research has focused on the structural analysis and docking studies of compounds similar to the one , such as tetrazole derivatives, which share structural similarities. These compounds have been analyzed using X-ray crystallography to determine their molecular structure, and docking studies have been conducted to understand their interaction with enzymes like cyclooxygenase-2, indicating potential for inhibitor development (Al-Hourani et al., 2015).
2. Alzheimer’s Disease Research
Compounds structurally related to the specified chemical have been synthesized and evaluated as potential drug candidates for Alzheimer's disease. This includes a series of N-substituted derivatives evaluated for enzyme inhibition activity against enzymes like acetylcholinesterase, a target in Alzheimer’s disease therapy (Rehman et al., 2018).
3. Antibacterial Activities
Studies have explored the antibacterial activities of sulfone derivatives containing 1,3,4-oxadiazole moieties. These compounds have shown significant antibacterial effects against pathogens like Xanthomonas oryzaepv. pv. oryzae, indicating potential applications in treating bacterial infections in plants (Shi et al., 2015).
4. Development of Proton Exchange Membranes
The application of sulfone and 1,3,4-oxadiazole-containing compounds in the development of proton exchange membranes for fuel cells has been investigated. These compounds have been found to exhibit excellent thermal, dimensional, and oxidative stability, making them suitable for medium-high temperature fuel cell applications (Xu et al., 2013).
5. Antihypertensive Activity
Research on derivatives of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid has shown potential antihypertensive activity in animal models. This highlights the possibility of using structurally similar compounds in developing antihypertensive drugs (Santilli & Morris, 1979).
6. Anticonvulsant Agents
Studies have synthesized azoles incorporating a sulfonamide moiety, showing significant anticonvulsant effects. This suggests that compounds with similar structures could be developed as anticonvulsant agents (Farag et al., 2012).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O6S2/c1-29(24,25)15-4-2-3-12(11-15)17-21-22-18(28-17)20-16(23)9-10-30(26,27)14-7-5-13(19)6-8-14/h2-8,11H,9-10H2,1H3,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQTZIEGGSIRJPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.